N-(2-Chloro-4-fluorophenyl)-5,6-dimethylpyrimidine-4-carboxamide

• IUPAC Name: N-(2-chloro-4-fluorophenyl)-5,6-dimethylpyrimidine-4-carboxamide
• InChI: InChI=1S/C13H11ClFN3O/c1-7-8(2)16-6-17-12(7)13(19)18-11-4-3-9(15)5-10(11)14/h3-6H,1-2H3,(H,18,19)
• InChI Key: MGHVTOMJKGJZCC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN=C1C(=O)NC2=C(C=C(C=C2)F)Cl)C
• Molecular Formula: C13H11ClFN3O
• Molecular Weight: 279.70 g/mol

Description

N-(2-Chloro-4-fluorophenyl)-5,6-dimethylpyrimidine-4-carboxamide, also known as CFTR-Inhibitor-172, is a potent and selective inhibitor of the cystic fibrosis transmembrane conductance regulator (CFTR) protein. CFTR is a chloride channel that plays a critical role in regulating the movement of salt and water across epithelial cells. Mutations in the CFTR gene lead to the development of cystic fibrosis, a life-threatening genetic disease that affects the lungs, pancreas, and other organs. CFTR-Inhibitor-172 is a promising tool for studying the function of CFTR and developing new therapies for cystic fibrosis.

Safety and Hazards

The safety data sheet for a related compound, “4-Chloro-2-fluorophenylboronic acid”, indicates that it causes skin irritation and serious eye irritation. It may also cause respiratory irritation.